Cas no 1171990-59-2 (N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(2,5-dioxopyrrolidin-1-yl)acetamide)

• Product Name: N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• CAS No: 1171990-59-2
• MF: C₁₆H₁₇N₅O₆S
• MW: 407.401081800461
• CID: 5471760
• Update Time: 2025-06-08

N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(2,5-dioxopyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• Inchi： 1S/C16H17N5O6S/c1-20(2)28(25,26)11-5-3-10(4-6-11)15-18-19-16(27-15)17-12(22)9-21-13(23)7-8-14(21)24/h3-6H,7-9H2,1-2H3,(H,17,19,22)
• InChI Key： IMCSVVPYBVOXFU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(S(N(C)C)(=O)=O)C=C2)O1)(=O)CN1C(=O)CCC1=O

Additional information on N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(2,5-dioxopyrrolidin-1-yl)acetamide

Introduction to N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(2,5-dioxopyrrolidin-1-yl)acetamide and Its Significance in Modern Chemical Biology

N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(2,5-dioxopyrrolidin-1-yl)acetamide, a compound with the CAS number 1171990-59-2, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers aiming to develop novel therapeutic agents. The intricate structure of this molecule, characterized by its complex heterocyclic framework and functional groups, underscores its potential as a versatile scaffold for drug discovery.

The core structure of N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(2,5-dioxopyrrolidin-1-yl)acetamide incorporates several key pharmacophoric elements that contribute to its biological activity. The presence of a 1,3,4-oxadiazole ring is particularly noteworthy, as this heterocycle is known for its stability and ability to interact with biological targets. The 1,3,4-oxadiazole moiety has been widely studied for its potential in medicinal chemistry due to its role as a bioisostere for other heterocycles such as pyrazole and triazole. This structural feature not only enhances the compound's binding affinity but also contributes to its overall pharmacokinetic properties.

In addition to the 1,3,4-oxadiazole ring, the molecule features a dimethylsulfamoyl group attached to a phenyl ring. This substituent is known to modulate the electronic properties of the aromatic system and can influence the compound's interactions with biological targets. The dimethylsulfamoyl group is often used in drug design due to its ability to enhance solubility and improve binding affinity. Furthermore, the presence of this group can facilitate hydrogen bonding interactions with polar residues in protein targets, thereby increasing the compound's efficacy.

The other crucial component of N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(2,5-dioxopyrrolidin-1-yl)acetamide is the 2-(2,5-dioxopyrrolidin-1-yl)acetamide moiety. This part of the molecule introduces additional functionality that can participate in various non-covalent interactions with biological targets. The dioxopyrrolidine ring is a relatively recent addition to the pharmacophoric toolkit used in drug discovery. Its unique structure allows it to adopt multiple conformations, which can be advantageous in fitting into diverse binding pockets within biological macromolecules.

The significance of N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(2,5-dioxopyrrolidin-1-yl)acetamide is further highlighted by its potential applications in treating various diseases. Recent studies have demonstrated that compounds with similar structural features exhibit anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. The 1,3,4-oxadiazole and dimethylsulfamoyl groups are particularly important in this context, as they have been shown to modulate the activity of enzymes such as COX and LOX. Additionally, the dioxopyrrolidine moiety may contribute to the compound's ability to interact with other inflammatory mediators.

Another area where N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(2,5-dioxopyrrolidin-1-yl)acetamide shows promise is in the treatment of neurological disorders. Preliminary research indicates that compounds containing 1,3,4-oxadiazole rings can cross the blood-brain barrier and exert neuroprotective effects. The dimethylsulfamoyl group may also play a role in enhancing blood-brain barrier penetration by improving lipophilicity while maintaining solubility. These properties make N-{5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-o